
"physicochemical properties of Ethyl 3-oxo-4-
phenylbutanoate"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 3-oxo-4-phenylbutanoate

Cat. No.: B155568 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 3-oxo-4-
phenylbutanoate

Introduction
Ethyl 3-oxo-4-phenylbutanoate, with CAS number 718-08-1, is a β-keto ester that serves as

a significant intermediate in various chemical syntheses.[1] Its molecular structure, featuring a

phenyl group, a ketone, and an ethyl ester, provides a versatile scaffold for the synthesis of

more complex molecules.[2] This guide provides a comprehensive overview of its

physicochemical properties, experimental protocols for its synthesis and analysis, and its role in

synthetic chemistry, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties
The key physicochemical properties of Ethyl 3-oxo-4-phenylbutanoate are summarized in the

tables below. These properties are crucial for its handling, application in reactions, and

purification.
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Property Value Source

Molecular Formula C₁₂H₁₄O₃ [3][4][5]

Molecular Weight 206.24 g/mol [1][3][5][6]

Appearance
Colorless to pale yellow

liquid/oil
[1][3][4]

Odor Aromatic, fruit-like [3]

Boiling Point ~286-290 °C at 760 mmHg [1][3][4][7]

Melting Point ~ -7 °C [3]

Density ~1.07-1.091 g/cm³ [1][3][4][7]

Refractive Index ~1.506 [7]

Flash Point ~124 °C [3][4][7]

Solubility and Partitioning
Property Details Source

Water Solubility
Slightly soluble (predicted:

3.80e-3 g/L)
[1][2]

Organic Solvent Solubility

Soluble in ethanol, ether,

petroleum ether, chloroform

(slightly), DMSO (slightly),

methanol (sparingly)

[2][3][4]

pKa ~10.5 (Predicted: 10.49 ± 0.46) [1][2][4]

XLogP3 1.9 [6][7]

Spectral Data
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Technique Key Features Source

¹³C NMR
Ester carbonyl (δ ~170 ppm),

α-keto group (δ ~200 ppm)
[1]

¹H NMR
Aromatic protons appear as a

multiplet at δ 7.2–7.4 ppm
[1]

IR
C=O stretches at ~1730 cm⁻¹

and ~1680 cm⁻¹
[1]

Mass Spectrometry (GC-MS)
m/z 206 [M⁺], 161 [M⁺ -

OC₂H₅]
[1]

Experimental Protocols
Synthesis of Ethyl 3-oxo-4-phenylbutanoate
Several synthetic routes are available for the preparation of Ethyl 3-oxo-4-phenylbutanoate. A

common and effective method involves the reaction of monoethyl monopotassium malonate

with phenacyl chloride.[1][4][8]

Materials and Reagents:

Monoethyl monopotassium malonate

Tetrahydrofuran (THF)

Triethylamine

Magnesium chloride

Phenacyl chloride

1 N Hydrochloric acid

Ethyl acetate

Saturated aqueous solution of sodium hydrogencarbonate
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Water

Procedure:

Combine monoethyl monopotassium malonate with tetrahydrofuran in a reaction vessel and

cool the mixture to 5°C.[4][8]

Add triethylamine and magnesium chloride to the mixture, then stir for 3 hours at a

temperature between 5 and 20°C.[4][8]

Cool the reaction mixture back to 5°C and gradually add phenacyl chloride.[4][8]

Stir the mixture for an extended period (e.g., 63 hours) at a temperature between 5 and

20°C.[4][8]

After the reaction is complete, cool the mixture to 5°C and add 1 N hydrochloric acid.[4][8]

Remove the tetrahydrofuran under reduced pressure.[4][8]

Perform an extraction with ethyl acetate.[4][8]

Wash the organic layer sequentially with 1 N hydrochloric acid, water, a saturated aqueous

solution of sodium hydrogencarbonate, and finally with water again.[4][8]

Evaporate the solvent from the organic layer under reduced pressure to yield the product as

a pale yellow oil.[4][8]

Purification and Analysis
Purification: Standard laboratory techniques such as distillation, extraction, and column

chromatography are employed for the purification of Ethyl 3-oxo-4-phenylbutanoate from the

crude reaction mixture.[1] Purification by column chromatography using a mixture of ethyl

acetate and petroleum ether (e.g., 1:80) can yield the compound as a colorless oil.[8]

Analysis: The purity and identity of the synthesized compound are typically confirmed using the

following analytical methods:
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High-Performance Liquid Chromatography (HPLC): A reverse-phase C18 column with UV

detection (at 254 nm) can be used to assess the purity of the compound.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the

retention time and fragmentation pattern, which helps in confirming the molecular identity of

the compound.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the structure of the molecule.[1]

Infrared (IR) Spectroscopy: This method is used to identify the characteristic functional

groups, particularly the carbonyl stretches of the ester and ketone.[1]
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Caption: Synthetic workflow for Ethyl 3-oxo-4-phenylbutanoate.

Role in Heterocyclic Synthesis
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Caption: Role as a precursor in heterocyclic synthesis.

Applications in Research and Development
Ethyl 3-oxo-4-phenylbutanoate is a valuable building block in organic synthesis, particularly

in the pharmaceutical industry.[1][9] Its utility stems from the reactivity of the β-keto ester

moiety, which allows for a variety of chemical transformations.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various biologically

active molecules.[1][3] It is used to prepare pyrazolone derivatives, which can exhibit

antiprion, analgesic, anti-inflammatory, and antipyretic properties.[4][9]

Inhibitor Synthesis: The compound is also used to synthesize pyrrolinylaminopyrimidine

analogs, which have been investigated as inhibitors of AP-1 and NF-κB mediated gene

expression, pathways often implicated in inflammation and cancer.[4][9]

Heterocyclic Chemistry: The dicarbonyl nature of the molecule makes it an excellent

precursor for the synthesis of various heterocyclic compounds, such as pyrazoles and

benzimidazoles, through condensation reactions.[1]

Safety and Handling
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Ethyl 3-oxo-4-phenylbutanoate is classified as an irritant.[6] It is known to cause skin and eye

irritation and may cause respiratory irritation.[3][6][7]

Precautionary Measures:

Handling: Use in a well-ventilated area.[3][7] Avoid breathing vapor or mist.[3][7] Avoid

contact with skin and eyes.[3]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[3]

Storage: Store in a cool, well-ventilated place with the container tightly closed.[3][7] Keep

away from heat and strong oxidizing agents, strong acids, or strong bases.[3] Store under an

inert atmosphere at room temperature.[4]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[3] If on skin, wash with plenty of water.[7] If inhaled, move the person to

fresh air.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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